Cas no 2034224-84-3 (4-[6-(2,4-dichloro-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[6-(2,4-dichloro-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• CAS No: 2034224-84-3
• MF: C₁₇H₁₈Cl₂N₄O₃S
• MW: 429.320820331573
• CID: 5375102
• Update Time: 2025-06-08

4-[6-(2,4-dichloro-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[6-(2,4-dichloro-5-methylphenyl)sulfonyl-5,7-dihydropyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• 4-[6-(2,4-dichloro-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C17H18Cl2N4O3S/c1-11-6-16(14(19)7-13(11)18)27(24,25)23-9-12-8-20-17(21-15(12)10-23)22-2-4-26-5-3-22/h6-8H,2-5,9-10H2,1H3
• InChI Key： ASZLMKKTLJUZFP-UHFFFAOYSA-N
• SMILES： C1OCCN(C2=NC=C3CN(S(C4=CC(C)=C(Cl)C=C4Cl)(=O)=O)CC3=N2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[6-(2,4-dichloro-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

Recent Advances in the Study of 4-[6-(2,4-dichloro-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine (CAS: 2034224-84-3)

The compound 4-[6-(2,4-dichloro-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine (CAS: 2034224-84-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolo[3,4-d]pyrimidine core and morpholine substituent, has garnered significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in oncology and inflammatory disorders.

One of the key findings from recent research is the compound's ability to modulate specific kinase pathways, making it a potential inhibitor for targeted cancer therapies. In vitro and in vivo studies have demonstrated its high selectivity and potency against certain tyrosine kinases, which are often implicated in tumor growth and metastasis. Additionally, its sulfonyl group has been shown to enhance binding affinity to target proteins, thereby improving its therapeutic index. These properties position 2034224-84-3 as a valuable scaffold for further drug development.

Another area of investigation has been the compound's pharmacokinetic profile. Recent preclinical studies have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good metabolic stability. These attributes suggest that 2034224-84-3 could be a viable candidate for oral administration, a critical factor in its potential clinical translation. Furthermore, toxicity studies have indicated a manageable safety profile, with no significant off-target effects observed at therapeutic doses.

In addition to its oncological applications, researchers have explored the anti-inflammatory potential of 2034224-84-3. Preliminary data suggest that the compound can inhibit key inflammatory mediators, such as cytokines and chemokines, in models of chronic inflammation. This dual functionality—targeting both proliferative and inflammatory pathways—highlights its versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in optimizing the compound's solubility and bioavailability. Current efforts are focused on structural modifications to enhance these properties without compromising its efficacy. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate the development of derivatives with improved drug-like characteristics.

In conclusion, 4-[6-(2,4-dichloro-5-methylbenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine (CAS: 2034224-84-3) represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and multifaceted biological activity make it a compelling subject for ongoing research. Future studies will likely focus on advancing this compound through clinical trials, with the ultimate goal of translating these discoveries into effective treatments for cancer and inflammatory diseases.